Cas no 115288-31-8 (Pregn-4-ene-3,20-dione,11,18,19,21-tetrahydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,11,18,19,21-tetrahydroxy-, (11b)- (9CI)
• CAS No: 115288-31-8
• MF: C₂₁H₃₀O₆
• MW: 378.459307193756
• CID: 140149
• PubChem ID: 130778
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11,18,19,21-tetrahydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,18,19,21-tetrahydroxy-, (11b)- (9CI)
• (8S,9S,10S,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-bis(hydroxymethyl)-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 18,19-dihydroxycorticosterone
• (11beta)-11,18,19,21-tetrahydroxypregn-4-ene-3,20-dione
• 18,19-Dhco
• Pregn-4-ene-3,20-dione, 11,18,19,21-tetrahydroxy-, (11beta)-
• 11,18,19,21-Tetrahydroxypregn-4-ene-3,20-dione
• DTXSID80921668
• 115288-31-8

• Inchi： 1S/C21H30O6/c22-9-18(27)16-4-3-15-14-2-1-12-7-13(25)5-6-20(12,10-23)19(14)17(26)8-21(15,16)11-24/h7,14-17,19,22-24,26H,1-6,8-11H2/t14-,15-,16+,17-,19+,20+,21+/m0/s1
• InChI Key： LRKLVKDUKYGITM-PUGGLORVSA-N
• SMILES： O[C@H]1C[C@]2(CO)[C@@H](C(CO)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(CO)[C@H]21)=O

Computed Properties

• Exact Mass: 378.2043
• Monoisotopic Mass: 378.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 631.5°Cat760mmHg
• Flash Point: 349.7°C
• Refractive Index: 1.613
• PSA: 115.06